3-(Diphenylphosphino)-2'-((R)-hydroxy(2-(triethylsilyl)phenyl)methyl)-[1,1'-binaphthalen]-2-ol

• Molecular Formula: C45H43O2PSi
• Molecular Weight: 674.9 g/mol
• IUPAC Name: 3-diphenylphosphanyl-1-[2-[(R)-hydroxy-(2-triethylsilylphenyl)methyl]naphthalen-1-yl]naphthalen-2-ol
• InChI: InChI=1S/C45H43O2PSi/c1-4-49(5-2,6-3)41-28-18-17-27-38(41)44(46)39-30-29-32-19-13-15-25-36(32)42(39)43-37-26-16-14-20-33(37)31-40(45(43)47)48(34-21-9-7-10-22-34)35-23-11-8-12-24-35/h7-31,44,46-47H,4-6H2,1-3H3/t44-/m0/s1
• InChI Key: OIIJIFPAMOAOKI-SJARJILFSA-N
• Isomeric SMILES: CC[Si](CC)(CC)C1=CC=CC=C1[C@@H](C2=C(C3=CC=CC=C3C=C2)C4=C(C(=CC5=CC=CC=C54)P(C6=CC=CC=C6)C7=CC=CC=C7)O)O
• Canonical SMILES: CC[Si](CC)(CC)C1=CC=CC=C1C(C2=C(C3=CC=CC=C3C=C2)C4=C(C(=CC5=CC=CC=C54)P(C6=CC=CC=C6)C7=CC=CC=C7)O)O

Description

3-(Diphenylphosphino)-2'-((R)-hydroxy(2-(triethylsilyl)phenyl)methyl)-[1,1'-binaphthalen]-2-ol is a chiral binaphthol derivative featuring a diphenylphosphino group at the 3-position of one naphthalene ring and a hydroxymethyl substituent at the 2'-position of the other. The hydroxymethyl group is further substituted with a bulky 2-(triethylsilyl)phenyl moiety, and the stereocenter adopts the R-configuration. This compound is likely designed for applications in asymmetric catalysis, leveraging its electron-donating phosphine group and sterically demanding silyl substituent to influence enantioselectivity and reactivity .

Comparison with Similar Compounds

Compound A: 3-(Diphenylphosphino)-2'-((S)-hydroxy(phenyl)methyl)-[1,1'-binaphthalen]-2-ol

• Structure : Differs from the target compound in two key aspects:
  • Substituent on the hydroxymethyl group: Phenyl vs. 2-(triethylsilyl)phenyl .
  • Stereochemistry: S-configuration vs. R-configuration at the hydroxymethyl chiral center .
• Molecular Weight : 560.63 g/mol (Compound A) vs. ~669.0 g/mol (estimated for the target compound, accounting for the triethylsilyl group).
• Electronic Effects: The phenyl group in Compound A offers moderate steric bulk and electron-withdrawing effects.
• Applications : Compound A is marketed as a ligand for asymmetric synthesis, but its discontinued status suggests limitations in performance or stability compared to advanced analogs .

Compound B: 2-[2-(Diphenylphosphinoyl)-2,3-dienyloxy]methyl-tetrahydro-2H-pyrans

• Structure: Shares a diphenylphosphinoyl group but lacks the binaphthol backbone. Instead, it incorporates a tetrahydro-2H-pyran ring and an allenyloxy moiety .
• However, the absence of a chiral binaphthol framework limits its use in enantioselective catalysis .
• Key Difference : The target compound’s rigid binaphthol structure and chiral environment make it more suitable for asymmetric induction compared to Compound B’s flexible pyran system .

Compound C: (S)-3-(1,10-Phenanthrolin-2-yl)-2'-(p-tolyl)-[1,1'-binaphthalen]-2-ol

• Structure: Features a phenanthrolinyl group instead of a diphenylphosphino group and a p-tolyl substituent rather than a silylated phenyl group .
• Electronic Properties: The phenanthrolinyl group is a stronger π-acceptor, which contrasts with the electron-donating diphenylphosphino group in the target compound. This difference impacts metal-ligand interactions in catalytic cycles .
• Applications : Primarily used in coordination chemistry and photophysical studies, whereas the target compound’s phosphine moiety is tailored for transition-metal catalysis .

Implications for Catalytic Performance

• Electronic Tuning: The diphenylphosphino group’s electron-donating nature enhances metal-ligand bond strength, favoring oxidative addition steps in cross-coupling reactions. This contrasts with Compound C’s phenanthrolinyl group, which may stabilize metals in lower oxidation states .
• Stability : The triethylsilyl group’s hydrophobicity could improve the compound’s stability under hydrolytic conditions compared to analogs with unprotected hydroxyl groups .

Q & A

Basic: What are the key synthetic strategies for preparing enantiomerically pure 3-(diphenylphosphino)-binaphthol derivatives?

Methodological Answer:
Enantioselective synthesis typically employs chiral auxiliaries or catalysts. For example, Pd(PPh₃)₄ and DIPEA in 1,4-dioxane at 105°C facilitate cross-coupling reactions with potassium vinyltrifluoroborate to install phosphino groups on binaphthyl scaffolds . Chiral resolution via crystallization or chromatography (e.g., using (R)-BINOL derivatives) ensures enantiopurity. Key steps include triflate intermediate formation (e.g., (S)-2’-(diphenylphosphanyl)-binaphthyl triflate) and subsequent nucleophilic substitution .

Advanced: How can conflicting NMR data for phosphino-binaphthol derivatives be resolved during structural characterization?

Methodological Answer:
Contradictions in ¹H or ³¹P NMR data (e.g., unexpected splitting or shifts) often arise from dynamic stereochemical effects or solvent-dependent conformations. To resolve this:

• Perform variable-temperature NMR to identify rotational barriers (e.g., hindered rotation around the P–C bond).
• Use 2D NOESY to confirm spatial proximity of protons, particularly near the triethylsilyl group.
• Compare with literature data for analogous compounds, such as (R)-2-diphenylphosphino-2’-methoxy-1,1’-binaphthyl, where ³¹P shifts range from δ −15 to −20 ppm .

Basic: What safety protocols are critical when handling triethylsilyl-protected binaphthol derivatives?

Methodological Answer:
Triethylsilyl groups pose flammability and reactivity risks. Key protocols include:

• Use inert atmosphere (N₂/Ar) during synthesis to prevent hydrolysis.
• Consult SDS for hazards (e.g., H302, H315) and implement engineering controls (fume hoods) and PPE (nitrile gloves, safety goggles) .
• Neutralize waste with silica gel or vermiculite before disposal to avoid exothermic reactions .

Advanced: How can enantioselectivity in catalytic applications of this compound be optimized?

Methodological Answer:
Enantioselectivity depends on ligand geometry and reaction conditions. Strategies include:

• Screening chiral modifiers (e.g., (R)-BINOL) to enhance asymmetric induction in allylation or cyclization reactions .
• Adjusting solvent polarity (e.g., switching from THF to toluene) to stabilize transition states.
• Employing kinetic resolution via temperature control (e.g., −30°C to slow racemization) .

Basic: What analytical techniques validate the purity of this compound post-synthesis?

Methodological Answer:

• HPLC with chiral columns (e.g., CHIRALPAK® IA) to confirm enantiomeric excess (≥99%).
• ³¹P NMR spectroscopy to verify phosphine oxidation state (δ −15 to −20 ppm for P(III)) .
• X-ray crystallography for absolute configuration determination, particularly for triethylsilyl-substituted analogs .

Advanced: How can computational modeling predict the steric effects of the triethylsilyl group on catalytic activity?

Methodological Answer:

• Perform DFT calculations (e.g., B3LYP/6-31G*) to map steric bulk using %VBur (Buried Volume Analysis).
• Compare with experimental turnover frequencies (TOF) in asymmetric catalysis. For example, bulkier groups like triethylsilyl may reduce TOF but improve enantioselectivity by restricting substrate access .

Basic: What are common side reactions during phosphino group installation, and how are they mitigated?

Methodological Answer:

• Phosphine oxidation : Use degassed solvents and inert atmosphere.
• Undesired coupling : Optimize Pd catalyst loading (e.g., 5 mol% Pd(PPh₃)₄) and reaction time (12–24 hr) to minimize byproducts .
• Protecting group cleavage : Stabilize hydroxy groups with silyl ethers (e.g., TBSCl) prior to phosphination .

Advanced: How does the triethylsilyl group influence photophysical properties in fluorescence studies?

Methodological Answer:
The triethylsilyl group’s electron-donating effects can redshift fluorescence emission. To quantify:

• Measure λₑₘ in solvents of varying polarity (e.g., hexane vs. DMF).
• Compare with desilylated analogs using time-resolved fluorescence to assess excited-state lifetimes .

Basic: What column chromatography conditions effectively separate binaphthol-phosphine derivatives?

Methodological Answer:

• Stationary phase : Silica gel (230–400 mesh).
• Eluent gradient : Hexane/EtOAc (8:1 to 4:1) for polar phosphine oxides; add 1% Et₃N to suppress tailing .

Advanced: How can Design of Experiments (DoE) optimize reaction yields for large-scale synthesis?

Methodological Answer:

• Define factors: Catalyst loading (Pd), temperature, solvent ratio.
• Use response surface methodology (RSM) to model interactions. For example, a central composite design identified 105°C and 1.5 eq DIPEA as optimal for 36% yield in similar systems .